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Compound of Interest

Compound Name: 2-Chlorobutane

Cat. No.: B7769336 Get Quote

Essential Safety and Handling Guide for 2-
Chlorobutane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of 2-Chlorobutane (CAS No. 78-86-4), a highly flammable and potentially hazardous

chemical. Adherence to these guidelines is paramount to ensure personal safety, prevent

accidents, and maintain a secure laboratory environment.

Immediate Safety and Personal Protective
Equipment (PPE)
The first line of defense when handling 2-Chlorobutane is the correct use of personal

protective equipment. All handling of this chemical should be conducted in a certified and

properly functioning chemical fume hood to minimize inhalation exposure.[1]
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles

Tightly fitting,

compliant with OSHA

29 CFR 1910.133 or

European Standard

EN166.[2][3][4]

Protects against

splashes and airborne

particles.

Face Shield

To be worn in

conjunction with

safety goggles.

Provides a secondary

layer of protection for

the face.[5]

Hand Protection
Chemical-Resistant

Gloves

Nitrile rubber gloves

are commonly

recommended;

however, it is crucial

to consult the glove

manufacturer's

compatibility chart for

the specific product in

use.[2]

Protects skin from

direct contact and

potential irritation or

absorption.[2][4]

Body Protection Laboratory Coat

Fire/flame resistant

(100% cotton is a

minimum requirement)

and impervious

material.[1][6][7]

Protects skin and

personal clothing from

contamination.

Synthetic materials

should be avoided as

they can melt if

ignited.[6]

Chemical-Resistant

Apron

To be worn over the

lab coat when

handling larger

quantities or when

there is a significant

splash risk.

Provides an additional

barrier against

chemical splashes.

Respiratory Protection Chemical Fume Hood All handling of 2-

Chlorobutane should

be conducted within a

Minimizes inhalation

exposure to

flammable and
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properly functioning

chemical fume hood.

[2][6]

potentially harmful

vapors.

Air-Purifying

Respirator (APR)

For emergency

situations (e.g., spills)

outside of a fume

hood. Equipped with

organic vapor

cartridges.

Provides respiratory

protection in the event

of an unexpected

release.[8]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for the safe handling of 2-Chlorobutane. The following

workflow outlines the key steps from preparation to post-handling.

1. Preparation and Pre-Handling Check:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 2-Chlorobutane.
Ensure Proper Ventilation: Confirm that the chemical fume hood is operational and providing
adequate ventilation.[2][6]
Assemble all necessary PPE as detailed in the table above.
Prepare a Spill Kit: Have a spill kit readily available containing inert absorbent material (e.g.,
vermiculite, sand), a sealed container for waste, and any other materials specified in your
institution's EHS protocols.[9]
Identify Emergency Equipment: Locate the nearest safety shower, eyewash station, and fire
extinguisher.[7][8]

2. Handling and Use:

Grounding and Bonding: When transferring 2-Chlorobutane from one container to another,
especially in larger quantities, ensure that containers are properly grounded and bonded to
prevent the buildup of static electricity, which can be an ignition source.[2][3][10]
Use Spark-Proof Tools: Employ tools made of non-sparking materials to avoid accidental
ignition of flammable vapors.[2][10]
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Avoid Ignition Sources: Keep 2-Chlorobutane away from open flames, hot surfaces, sparks,
and other potential ignition sources.[3][6][11] Never heat with an open flame; use a water or
oil bath if heating is necessary.[1][11]
Keep Containers Closed: When not in use, ensure that containers of 2-Chlorobutane are
tightly sealed to prevent the escape of flammable vapors.[2][6]

3. Post-Handling and Storage:

Decontamination: Thoroughly wash hands and any potentially exposed skin with soap and
water after handling.[2]
Proper Storage: Store 2-Chlorobutane in a cool, dry, and well-ventilated area designated for
flammable liquids.[2][12] It should be stored away from incompatible substances such as
strong oxidizing agents.[2][3][13]

Disposal Plan: Managing 2-Chlorobutane Waste
Proper disposal of 2-Chlorobutane and contaminated materials is critical to ensure personnel

safety and environmental protection. As a halogenated solvent, it requires specific disposal

procedures.

Waste Segregation is Key:

Do not mix halogenated solvent waste like 2-Chlorobutane with non-halogenated organic

waste.[9][14] Keeping these waste streams separate can significantly reduce disposal costs

and complexity.[9]

Collect waste 2-Chlorobutane in a designated, properly labeled, and sealed container.[9]

Step-by-Step Disposal Procedure:

Container Selection: Use a compatible, leak-proof container with a secure screw-top cap for

waste collection. These are often provided by your institution's Environmental Health and

Safety (EHS) department.[2][14]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"2-Chlorobutane," and any other required information as per your institution's protocol.[9]

Accumulation: Collect waste in a designated satellite accumulation area.
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Secondary Containment: Store the waste container within secondary containment, such as a

chemically resistant tub, to contain any potential leaks.[9]

Arrange for Pickup: Contact your institution's EHS department to arrange for the pickup and

disposal of the hazardous waste. Disposal should be carried out by a licensed professional

waste disposal service, typically through incineration.[15]

Quantitative Data Summary
Property Value

Flash Point -15 °C (5 °F)[3][4][5][8][10]

Autoignition Temperature 460 °C (860 °F)[3][4][10]

Lower Explosion Limit (LEL) 1.7% - 2.0%[3][8][10][15]

Upper Explosion Limit (UEL) 8.8%[3][8][10]

Boiling Point 68 - 70 °C (154.4 - 158 °F)[5][10][15]

Melting Point -140 °C (-220 °F)[5][10][15]

Vapor Density 3.2 (Air = 1.0)[10]

Safe Handling Workflow Diagram

Safe Handling Workflow for 2-Chlorobutane

Preparation Don Appropriate PPE Handling in Fume Hood Grounding & Bonding
(if transferring) Chemical Use

3. Proceed with Work

Secure Storage Waste Disposal
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Chlorobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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